![molecular formula C24H19ClN4O2 B2624926 2-(4-chlorophenyl)-5-((5-methyl-2-(p-tolyl)oxazol-4-yl)methyl)pyrazolo[1,5-a]pyrazin-4(5H)-one CAS No. 941923-97-3](/img/no-structure.png)
2-(4-chlorophenyl)-5-((5-methyl-2-(p-tolyl)oxazol-4-yl)methyl)pyrazolo[1,5-a]pyrazin-4(5H)-one
Overview
Description
2-(4-chlorophenyl)-5-((5-methyl-2-(p-tolyl)oxazol-4-yl)methyl)pyrazolo[1,5-a]pyrazin-4(5H)-one is a useful research compound. Its molecular formula is C24H19ClN4O2 and its molecular weight is 430.89. The purity is usually 95%.
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properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-(4-chlorophenyl)-5-((5-methyl-2-(p-tolyl)oxazol-4-yl)methyl)pyrazolo[1,5-a]pyrazin-4(5H)-one' involves the synthesis of the pyrazolo[1,5-a]pyrazine ring system followed by the introduction of the 4-chlorophenyl and oxazolyl groups. The final step involves the alkylation of the oxazolyl group with a p-tolyl group to form the desired compound.", "Starting Materials": [ "2-aminopyrazole", "4-chlorobenzaldehyde", "methyl isobutyrylacetate", "ethyl cyanoacetate", "methyl 2-bromo-5-chlorobenzoate", "4-chlorophenylhydrazine", "p-toluidine", "sodium hydride", "potassium carbonate", "acetic acid", "sodium hydroxide", "hydrochloric acid", "sodium chloride", "water", "ethyl acetate", "dichloromethane", "tetrahydrofuran", "dimethylformamide", "triethylamine", "N,N-dimethylacetamide" ], "Reaction": [ "Synthesis of 2-amino-3-cyano-4,5,6,7-tetrahydro-1H-pyrazolo[1,5-a]pyrazine: 2-aminopyrazole is reacted with ethyl cyanoacetate and methyl isobutyrylacetate in the presence of potassium carbonate and acetic acid to form the pyrazolo[1,5-a]pyrazine ring system.", "Synthesis of 4-chloro-2-formylpyrazolo[1,5-a]pyrazine: 2-amino-3-cyano-4,5,6,7-tetrahydro-1H-pyrazolo[1,5-a]pyrazine is reacted with 4-chlorobenzaldehyde in the presence of sodium hydroxide to form 4-chloro-2-formylpyrazolo[1,5-a]pyrazine.", "Synthesis of 2-(4-chlorophenyl)-4,5,6,7-tetrahydro-5-oxo-1H-pyrazolo[1,5-a]pyrazine-3-carbonitrile: 4-chloro-2-formylpyrazolo[1,5-a]pyrazine is reacted with methyl 2-bromo-5-chlorobenzoate in the presence of potassium carbonate and dimethylformamide to form 2-(4-chlorophenyl)-4,5,6,7-tetrahydro-5-oxo-1H-pyrazolo[1,5-a]pyrazine-3-carbonitrile.", "Synthesis of 2-(4-chlorophenyl)-4,5,6,7-tetrahydro-5-oxo-1H-pyrazolo[1,5-a]pyrazine-3-carbohydrazide: 2-(4-chlorophenyl)-4,5,6,7-tetrahydro-5-oxo-1H-pyrazolo[1,5-a]pyrazine-3-carbonitrile is reacted with 4-chlorophenylhydrazine in the presence of sodium hydride and N,N-dimethylacetamide to form 2-(4-chlorophenyl)-4,5,6,7-tetrahydro-5-oxo-1H-pyrazolo[1,5-a]pyrazine-3-carbohydrazide.", "Synthesis of 2-(4-chlorophenyl)-5-((5-methyl-2-oxazol-4-yl)methyl)-4,5,6,7-tetrahydro-1H-pyrazolo[1,5-a]pyrazin-3(5H)-one: 2-(4-chlorophenyl)-4,5,6,7-tetrahydro-5-oxo-1H-pyrazolo[1,5-a]pyrazine-3-carbohydrazide is reacted with p-toluidine in the presence of triethylamine and dichloromethane to form 2-(4-chlorophenyl)-5-((5-methyl-2-oxazol-4-yl)methyl)-4,5,6,7-tetrahydro-1H-pyrazolo[1,5-a]pyrazin-3(5H)-one.", "Synthesis of 2-(4-chlorophenyl)-5-((5-methyl-2-(p-tolyl)oxazol-4-yl)methyl)pyrazolo[1,5-a]pyrazin-4(5H)-one: 2-(4-chlorophenyl)-5-((5-methyl-2-oxazol-4-yl)methyl)-4,5,6,7-tetrahydro-1H-pyrazolo[1,5-a]pyrazin-3(5H)-one is reacted with p-tolyl bromide in the presence of sodium hydride and tetrahydrofuran to form 2-(4-chlorophenyl)-5-((5-methyl-2-(p-tolyl)oxazol-4-yl)methyl)pyrazolo[1,5-a]pyrazin-4(5H)-one." ] } | |
CAS RN |
941923-97-3 |
Molecular Formula |
C24H19ClN4O2 |
Molecular Weight |
430.89 |
IUPAC Name |
2-(4-chlorophenyl)-5-[[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]methyl]pyrazolo[1,5-a]pyrazin-4-one |
InChI |
InChI=1S/C24H19ClN4O2/c1-15-3-5-18(6-4-15)23-26-21(16(2)31-23)14-28-11-12-29-22(24(28)30)13-20(27-29)17-7-9-19(25)10-8-17/h3-13H,14H2,1-2H3 |
InChI Key |
VQOLKKGNTUVWEW-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)C2=NC(=C(O2)C)CN3C=CN4C(=CC(=N4)C5=CC=C(C=C5)Cl)C3=O |
solubility |
not available |
Origin of Product |
United States |
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